Cas no 1220028-36-3 (4-2-(2-Propoxyethoxy)ethylpiperidinehydrochloride)

• Product Name: 4-2-(2-Propoxyethoxy)ethylpiperidinehydrochloride
• CAS No: 1220028-36-3
• MF: C₁₂H₂₆ClNO₂
• MW: 251.793343067169
• CID: 4687989
• Update Time: 2025-07-14

4-2-(2-Propoxyethoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(2-Propoxyethoxy)ethyl]piperidine hydrochloride
• 4-[2-(2-Propoxyethoxy)ethyl]piperidinehydrochloride
• 4-(2-(2-Propoxyethoxy)ethyl)piperidine hydrochloride
• 4-2-(2-Propoxyethoxy)ethylpiperidinehydrochloride

• Inchi： 1S/C12H25NO2.ClH/c1-2-8-14-10-11-15-9-5-12-3-6-13-7-4-12;/h12-13H,2-11H2,1H3;1H
• InChI Key： LEWNVFCTVMIGLU-UHFFFAOYSA-N
• SMILES： Cl.O(CCOCCC)CCC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 136
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-2-(2-Propoxyethoxy)ethylpiperidinehydrochloride

Introduction to 4-2-(2-Propoxyethoxy)ethylpiperidinehydrochloride (CAS No: 1220028-36-3) in Modern Chemical and Biomedical Research

4-2-(2-Propoxyethoxy)ethylpiperidinehydrochloride, identified by its unique Chemical Abstracts Service (CAS) number 1220028-36-3, represents a compound of significant interest in the realm of chemical and biomedical research. This compound, characterized by its piperidine core and propoxyethoxy side chain, has garnered attention due to its structural versatility and potential applications in drug discovery and molecular pharmacology. The hydrochloride salt form enhances its solubility, making it a valuable candidate for various biochemical assays and therapeutic investigations.

The structural motif of 4-2-(2-Propoxyethoxy)ethylpiperidinehydrochloride combines the lipophilic piperidine ring with an ethylene glycol-derived propoxyethoxy group, which introduces both hydrophilic and hydrophobic regions. This amphiphilic nature allows the compound to interact effectively with biological membranes, a property that is highly relevant in the design of novel drug delivery systems. Recent studies have highlighted the potential of such piperidine derivatives in modulating neurotransmitter receptors, particularly in the context of central nervous system (CNS) disorders.

In the context of contemporary pharmaceutical research, 4-2-(2-Propoxyethoxy)ethylpiperidinehydrochloride has been explored for its interactions with various protein targets. The piperidine scaffold is a common feature in many bioactive molecules, including antipsychotics and antidepressants, due to its ability to mimic natural endogenous ligands. The propoxyethoxy group further enhances binding affinity by introducing additional hydrogen bonding opportunities, which can be exploited to fine-tune receptor selectivity.

One of the most compelling areas of investigation involves the use of 4-2-(2-Propoxyethoxy)ethylpiperidinehydrochloride as a lead compound for developing treatments against neurodegenerative diseases. Preclinical studies have demonstrated that structurally related piperidine derivatives can modulate cholinergic and dopaminergic pathways, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The hydrochloride salt form ensures high purity and stability, facilitating rigorous pharmacokinetic and pharmacodynamic analyses.

The synthesis of 4-2-(2-Propoxyethoxy)ethylpiperidinehydrochloride involves multi-step organic reactions, including nucleophilic substitution, alkoxylation, and salt formation. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their experiments. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to confirm the structural integrity of the compound.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 4-2-(2-Propoxyethoxy)ethylpiperidinehydrochloride to biological targets. These studies often involve docking simulations to predict how the compound interacts with receptors such as serotonin receptors (5-HT1A), dopamine receptors (D1/D2), and muscarinic acetylcholine receptors (M1/M3). Such insights are crucial for designing next-generation therapeutics with improved efficacy and reduced side effects.

The hydrochloride salt form of 4-2-(2-Propoxyethoxy)ethylpiperidinehydrochloride also presents advantages in formulation development. Its solubility profile makes it suitable for use in oral formulations, intravenous injections, or topical applications, depending on the desired route of administration. This flexibility is particularly important in clinical trials where patient compliance and drug bioavailability are critical factors.

Recent advances in biopharmaceutical technology have enabled more sophisticated analyses of 4-2-(2-Propoxyethoxy)ethylpiperidinehydrochloride's pharmacological effects. Techniques such as real-time polymerase chain reaction (RT-qPCR), enzyme-linked immunosorbent assays (ELISAs), and immunohistochemistry have been used to evaluate changes in gene expression, protein levels, and cellular localization following exposure to this compound. These findings provide valuable data for understanding its mechanisms of action at both molecular and cellular levels.

The safety profile of 4-2-(2-Propoxyethoxy)ethylpiperidinehydrochloride is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have assessed acute toxicity, chronic toxicity, genotoxicity, and carcinogenic potential. These evaluations are essential for determining appropriate dosing regimens and identifying any potential risks associated with its use. The results from these studies have been instrumental in guiding clinical trial design and ensuring patient safety.

In conclusion,4-2-(2-Propoxyethoxy)ethylpiperidinehydrochloride (CAS No: 1220028-36-3) represents a promising compound with diverse applications in chemical biology and drug development. Its unique structural features make it a valuable tool for investigating neurological disorders, while its well-characterized properties ensure reliable use in research settings. As our understanding of molecular pharmacology continues to evolve,4-2-(2-Prop oxyeth oxy)ethylpi perid inehydroch lor ide is likely to play an increasingly important role in shaping future therapeutic strategies.